Cas no 1407532-81-3 (1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene)

• Product Name: 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene
• CAS No: 1407532-81-3
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 4597344
• Update Time: 2025-07-21

1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene
• Benzene, 1-chloro-2-methoxy-4-nitro-5-(2-propen-1-yloxy)-
• 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene

• Inchi： 1S/C10H10ClNO4/c1-3-4-16-10-5-7(11)9(15-2)6-8(10)12(13)14/h3,5-6H,1,4H2,2H3
• InChI Key： MHMWUJICADEBHR-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(OCC=C)=C([N+]([O-])=O)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene

Introduction to 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene (CAS No. 1407532-81-3)

1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene, identified by the CAS number 1407532-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chloro, methoxy, and nitro substituents, as well as the presence of an allyl ether group, make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene involve sophisticated organic reactions that highlight the compound's reactivity and functionalization potential. The nitro group, in particular, is a key feature that contributes to its reactivity in various chemical transformations, such as reduction to amine derivatives or diazotization followed by coupling reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their demonstrated efficacy in various therapeutic areas. Studies have shown that nitroaromatics can exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The presence of multiple functional groups in 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene allows for extensive structural modifications, enabling researchers to fine-tune its biological activity and optimize its pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The allyl ether group provides a site for further functionalization, allowing chemists to introduce additional moieties such as heterocycles or other bioactive units. This flexibility is particularly valuable in drug discovery pipelines where rapid diversification of molecular structures is essential for identifying lead compounds with high efficacy and low toxicity.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene interacts with biological targets. These tools have enabled researchers to predict binding affinities and identify potential drug-like properties of the compound with greater precision. Such insights are crucial for guiding experimental efforts and accelerating the discovery process.

The role of 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene in medicinal chemistry extends beyond its use as a synthetic intermediate. It also serves as a model system for studying the effects of different substituents on molecular behavior. By comparing its properties with those of related compounds, researchers can gain valuable insights into structure/activity relationships (SAR), which are fundamental to rational drug design.

Moreover, the environmental and toxicological profiles of 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene are subjects of increasing interest. As part of the broader effort to develop sustainable and environmentally benign chemical processes, researchers are exploring greener synthetic routes for this compound. These efforts aim to minimize waste generation and reduce the use of hazardous reagents while maintaining high yields and purity standards.

The future prospects for 1-chloro-2-methoxy-4-nitro-5-(prop-2-en-1-yloxy)benzene in pharmaceutical research are promising. Ongoing studies continue to uncover new ways in which this compound can be utilized to develop innovative treatments for various diseases. As our understanding of its chemical and biological properties grows, so too does its potential to contribute to significant advancements in human health.